Cas no 1784410-32-7 (2-(cyclopentylmethyl)cyclopropylmethanamine)

• Product Name: 2-(cyclopentylmethyl)cyclopropylmethanamine
• CAS No: 1784410-32-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6491068
• PubChem ID: 84078498
• Update Time: 2025-07-18

2-(cyclopentylmethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)cyclopropylmethanamine
• 1784410-32-7
• [2-(cyclopentylmethyl)cyclopropyl]methanamine
• EN300-1827205

• Inchi： 1S/C10H19N/c11-7-10-6-9(10)5-8-3-1-2-4-8/h8-10H,1-7,11H2
• InChI Key： RAVRRKUTZBEQKD-UHFFFAOYSA-N
• SMILES： NCC1CC1CC1CCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(cyclopentylmethyl)cyclopropylmethanamine

2-(Cyclopentylmethyl)cyclopropylmethanamine: An Emerging Compound in Chemical and Pharmaceutical Research

2-(Cyclopentylmethyl)cyclopropylmethanamine (CAS No. 1784410-32-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound belongs to the class of amines and features a cyclopropyl ring substituted with a cyclopentylmethyl group, making it an intriguing subject for both academic and industrial research.

The chemical structure of 2-(cyclopentylmethyl)cyclopropylmethanamine is characterized by its cyclic nature and the presence of an amine functional group. The cyclopropyl ring, known for its high strain energy, imparts unique reactivity and stability properties to the molecule. The cyclopentylmethyl substituent further enhances the compound's structural complexity, providing a rich platform for exploring its chemical behavior and potential biological activities.

In the realm of pharmaceutical research, 2-(cyclopentylmethyl)cyclopropylmethanamine has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as a modulator of various biological pathways, including neurotransmitter systems and enzyme activities. For instance, preliminary in vitro assays have demonstrated that this compound can interact with specific receptors, potentially modulating their activity in a manner that could be therapeutically beneficial.

The synthetic accessibility of 2-(cyclopentylmethyl)cyclopropylmethanamine is another factor contributing to its growing interest. Researchers have developed efficient synthetic routes to produce this compound, leveraging modern organic synthesis techniques such as transition-metal catalysis and organocatalysis. These methods not only enhance the yield and purity of the final product but also provide opportunities for structural modifications, enabling the exploration of a wide range of analogs with tailored properties.

In addition to its pharmaceutical applications, 2-(cyclopentylmethyl)cyclopropylmethanamine has also been investigated for its potential use in materials science. The unique combination of cyclic structures and functional groups makes it an attractive candidate for the development of advanced materials with specific mechanical, thermal, or optical properties. For example, recent studies have explored its use as a building block for polymers with enhanced mechanical strength and thermal stability.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on 2-(cyclopentylmethyl)cyclopropylmethanamine has included assessments of its biodegradability and toxicity profiles. Initial findings suggest that this compound exhibits low environmental persistence and minimal toxicity to aquatic organisms, making it a more sustainable option compared to some traditional chemicals.

In conclusion, 2-(cyclopentylmethyl)cyclopropylmethanamine (CAS No. 1784410-32-7) represents a promising compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and favorable properties make it an exciting subject for ongoing research, with potential to contribute significantly to the advancement of these fields. As further studies continue to unravel its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.